Cas no 893936-96-4 (3-(3-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(3-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 893936-96-4
• MF: C₁₈H₁₄N₆O₃
• MW: 362.3421626091
• CID: 5980945
• PubChem ID: 7476232
• Update Time: 2025-10-19

3-(3-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 3,6-dihydro-3-(3-methylphenyl)-6-[(4-nitrophenyl)methyl]-
• AKOS024615954
• F1876-0635
• 3-(3-methylphenyl)-6-[(4-nitrophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 3-(3-methylphenyl)-6-[(4-nitrophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• 6-(4-nitrobenzyl)-3-(m-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 893936-96-4

• Inchi： 1S/C18H14N6O3/c1-12-3-2-4-15(9-12)23-17-16(20-21-23)18(25)22(11-19-17)10-13-5-7-14(8-6-13)24(26)27/h2-9,11H,10H2,1H3
• InChI Key： VMHJOEXIVPFASW-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C([N+]([O-])=O)C=C2)C(=O)C2N=NN(C3=CC=CC(C)=C3)C=2N=1

Computed Properties

• Exact Mass: 362.11273833g/mol
• Monoisotopic Mass: 362.11273833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 647.8±65.0 °C(Predicted)
• pka: -3.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(3-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Comprehensive Overview of 3-(3-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 893936-96-4)

3-(3-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 893936-96-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties. This compound belongs to the triazolopyrimidinone family, which is known for its diverse biological activities and applications in drug discovery. The presence of both methylphenyl and nitrophenyl groups in its structure enhances its potential for interactions with biological targets, making it a promising candidate for further study.

Recent trends in scientific literature highlight a growing interest in triazolopyrimidinone derivatives, particularly in the context of kinase inhibition and anticancer research. Researchers are increasingly exploring the role of such compounds in modulating cellular pathways, with CAS No. 893936-96-4 being no exception. Its structural complexity and functional groups make it a valuable scaffold for designing novel therapeutic agents. Additionally, the compound's nitrophenyl moiety has been linked to enhanced binding affinity in certain enzymatic assays, further elevating its relevance in medicinal chemistry.

From a synthetic chemistry perspective, 3-(3-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one offers intriguing challenges and opportunities. The compound's synthesis typically involves multi-step reactions, including cyclization and functional group transformations, which are of interest to organic chemists. Its CAS No. 893936-96-4 serves as a key identifier in chemical databases, facilitating easier retrieval of related studies and patents. This is particularly useful for researchers looking to explore its structure-activity relationships (SAR) or optimize its properties for specific applications.

In the realm of materials science, compounds like 3-(3-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one are being investigated for their potential in organic electronics and photovoltaic devices. The nitrophenyl group contributes to its electron-withdrawing characteristics, which can influence charge transport properties. This has led to speculation about its utility in optoelectronic materials, a hot topic in sustainable technology. As the demand for green energy solutions grows, such compounds may play a pivotal role in advancing next-generation devices.

Another area of interest is the compound's potential in agrochemical research. The triazolopyrimidinone core has been associated with herbicidal and fungicidal activities, prompting investigations into its efficacy as a crop protection agent. With global concerns about food security and sustainable agriculture, the development of new agrochemicals is a priority. CAS No. 893936-96-4 could contribute to this field by offering a novel mode of action or improved environmental compatibility compared to existing products.

For researchers and industry professionals, understanding the physicochemical properties of 3-(3-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one is crucial. Parameters such as solubility, stability, and bioavailability are often discussed in forums and publications. These factors determine its suitability for various applications, from drug formulation to material integration. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound, ensuring its purity and consistency in research settings.

In conclusion, 3-(3-methylphenyl)-6-(4-nitrophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 893936-96-4) represents a versatile and scientifically significant compound with broad applicability. Its relevance spans pharmaceutical development, materials engineering, and agrochemical innovation, aligning with contemporary research priorities. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for interdisciplinary studies, offering insights and solutions to some of today's most pressing challenges.